Cas no 610315-42-9 (Dimethyl 2-allyl-2-(2,4-dinitrophenyl)malonate)

• Product Name: Dimethyl 2-allyl-2-(2,4-dinitrophenyl)malonate
• CAS No: 610315-42-9
• MF: C₁₄H₁₄N₂O₈
• MW: 338.269564151764
• CID: 2859398
• PubChem ID: 3369549
• Update Time: 2025-05-22

Dimethyl 2-allyl-2-(2,4-dinitrophenyl)malonate Chemical and Physical Properties

Names and Identifiers

• Dimethyl 2-allyl-2-(2,4-dinitrophenyl)malonate
• HMS2711K11
• MFCD03617952
• 1,3-dimethyl2-(2,4-dinitrophenyl)-2-(prop-2-en-1-yl)propanedioate
• CHEMBL1496325
• 610315-42-9
• 2W-0014
• AKOS005086875
• SMR000336359
• MLS000720610
• dimethyl 2-(2,4-dinitrophenyl)-2-prop-2-enylpropanedioate
• 1,3-dimethyl 2-(2,4-dinitrophenyl)-2-(prop-2-en-1-yl)propanedioate

• Inchi： 1S/C14H14N2O8/c1-4-7-14(12(17)23-2,13(18)24-3)10-6-5-9(15(19)20)8-11(10)16(21)22/h4-6,8H,1,7H2,2-3H3
• InChI Key： KBKMMTLIXRIJFK-UHFFFAOYSA-N
• SMILES： O(C)C(C(C(=O)OC)(CC=C)C1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 338.07501541Da
• Monoisotopic Mass: 338.07501541Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 144Ų

Additional information on Dimethyl 2-allyl-2-(2,4-dinitrophenyl)malonate

Dimethyl 2-allyl-2-(2,4-dinitrophenyl)malonate: A Comprehensive Overview

The compound Dimethyl 2-allyl-2-(2,4-dinitrophenyl)malonate (CAS No. 610315-42-9) is a significant molecule in the field of organic chemistry, particularly within the realm of malonate derivatives. This compound has garnered attention due to its unique structural properties and potential applications in various chemical processes. The malonate backbone of this molecule provides a versatile platform for further functionalization, while the allyl and dinitrophenyl substituents introduce additional complexity and reactivity.

Recent studies have highlighted the importance of malonate derivatives in synthetic chemistry, especially in the construction of complex molecules. The dinitrophenyl group in this compound is known for its strong electron-withdrawing properties, which can influence the reactivity of the molecule in various reactions. This makes Dimethyl 2-allyl-2-(2,4-dinitrophenyl)malonate a valuable precursor in the synthesis of heterocyclic compounds and other advanced materials.

The synthesis of Dimethyl 2-allyl-2-(2,4-dinitrophenyl)malonate typically involves multi-step reactions, often starting from simpler malonic acid derivatives. The introduction of the allyl group and the subsequent substitution with the dinitrophenyl moiety require precise control over reaction conditions to ensure high yields and product purity. Researchers have explored various methodologies, including organocatalytic approaches and transition metal-catalyzed reactions, to optimize the synthesis process.

In terms of applications, this compound has shown promise in materials science. The combination of an allyl group and a dinitrophenyl substituent can impart unique electronic and structural properties to polymers or small molecules derived from this compound. For instance, recent research has demonstrated its utility in the development of advanced coatings with enhanced mechanical and thermal stability.

Moreover, the study of Dimethyl 2-allyl-2-(2,4-dinitrophenyl)malonate has contributed to our understanding of reaction mechanisms involving malonate derivatives. Its reactivity under different conditions has been extensively investigated, providing insights into how substituents on the malonate backbone influence reaction pathways. This knowledge is crucial for designing more efficient synthetic routes for related compounds.

From an environmental perspective, there is growing interest in developing sustainable methods for synthesizing such compounds. Researchers are exploring green chemistry approaches to reduce waste and improve energy efficiency during the production of Dimethyl 2-allyl-2-(2,4-dinitrophenyl)malonate. These efforts align with global initiatives to promote environmentally friendly chemical manufacturing practices.

In conclusion, Dimethyl 2-allyl-2-(2,4-dinitrophenyl)malonate (CAS No. 610315-42-9) stands as a notable example of how structural complexity can lead to versatile applications in organic chemistry. Its synthesis, reactivity, and potential uses continue to be active areas of research, driven by advancements in synthetic methodologies and materials science.